N-[1-(4-methylbenzyl)-1,3-dihydro-2H-1,3-benzimidazol-2-yliden]benzenesulfonamide

• IUPAC Name: N-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C21H19N3O2S/c1-16-11-13-17(14-12-16)15-24-20-10-6-5-9-19(20)22-21(24)23-27(25,26)18-7-3-2-4-8-18/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: UTTJUMUSSCYMEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

“N-[1-(4-methylbenzyl)-1,3-dihydro-2H-1,3-benzimidazol-2-yliden]benzenesulfonamide” is a chemical compound with the molecular formula C21H19N3O2S and a molecular weight of 377.46. It is also known as "Benzenesulfonamide, N-[1-[(4-methylphenyl)methyl]-1H-benzimidazol-2-yl]-".

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives, including “this compound”, has been studied in the context of developing anticancer and antimicrobial agents. The synthesis involves the intramolecular cyclization rearrangement reaction of a previously prepared chloroacetamide derivative.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a benzimidazole core, a benzenesulfonamide group, and a 4-methylbenzyl substituent.

Scientific Research Applications

Carbonic Anhydrase Inhibition

• Inhibition of hCA II and VII : These compounds effectively inhibit human carbonic anhydrases II (hCA II) and VII. .
• .
• .

Antibiotic Properties

While not extensively studied, the compound’s structural features suggest potential antibiotic properties. .

Fungicidal Activities

.

Drug Development

.

Future Directions

The future directions for “N-[1-(4-methylbenzyl)-1,3-dihydro-2H-1,3-benzimidazol-2-yliden]benzenesulfonamide” and similar compounds lie in their potential applications in scientific research, particularly in the development of novel anticancer and antimicrobial agents. Further studies are needed to fully understand their mechanisms of action and to evaluate their safety and efficacy.